2-(Ethylthio)-6-nitro-4-(trifluoromethyl)benzamide

• IUPAC Name: 2-ethylsulfanyl-6-nitro-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C10H9F3N2O3S/c1-2-19-7-4-5(10(11,12)13)3-6(15(17)18)8(7)9(14)16/h3-4H,2H2,1H3,(H2,14,16)
• InChI Key: RVLOWVMQAFJAJK-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC(=CC(=C1C(=O)N)[N+](=O)[O-])C(F)(F)F
• Molecular Formula: C10H9F3N2O3S
• Molecular Weight: 294.25 g/mol

Description

Benzamides are a class of compounds containing a benzene ring and an amide group. They are known to have various biological activities, such as antihistamine, anticancer, antibacterial, antifungal, diuretic, hypoglycemic, and antithyroid.

Synthesis Analysis

Benzamides can be synthesized using different benzoyl chlorides and amine derivatives. The resulting products are then characterized by melting point determination, calculation of Rf values, and LC-MS techniques.

Molecular Structure Analysis

The molecular structure of benzamides can be determined using various spectroscopic techniques, including infrared (IR), 1H NMR, and 13C NMR.

Chemical Reactions Analysis

Benzamides can undergo various chemical reactions. For example, they can be used in synthetic transformations. Also, trifluoromethylation of carbon-centered radical intermediates is a significant reaction in pharmaceuticals, agrochemicals, and materials.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzamides can be determined using various techniques. For example, the density, boiling point, vapor pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, and molar volume can be measured.

Scientific Research Applications

Synthesis of Antitubercular Benzothiazinones

2-(Ethylthio)-6-nitro-4-(trifluoromethyl)benzamide and its derivatives are utilized as precursors in the synthesis of 8-nitro-1,3-benzothiazin-4-ones. These compounds are of significant interest as they represent a promising class of new antituberculosis drug candidates. The crystal and molecular structures of such precursors are meticulously characterized to support the development of these potential antitubercular agents (Richter et al., 2021).

PET Radioligand Synthesis for 5‐HT1A Receptor

The compound [18F]Org 13063, a derivative of 2-(Ethylthio)-6-nitro-4-(trifluoromethyl)benzamide, was synthesized and evaluated as a potential PET radioligand for the 5‐HT1A receptor. The synthesis involved a nucleophilic aromatic substitution on the nitro precursor. The compound showcased a significant radioactivity concentration in the brain, indicating its potential utility in neuroimaging applications (Vandecapelle et al., 2001).

Development of Poly(arylene ether amide)s

Poly(arylene ether amide)s with trifluoromethyl pendent groups have been synthesized using 2-(Ethylthio)-6-nitro-4-(trifluoromethyl)benzamide derivatives through a nucleophilic nitro displacement reaction. These polymers possess high molecular weights and glass transition temperatures, showcasing their potential in creating materials with desirable thermal and solubility properties (Lee & Kim, 2002).

Crystal Structure Analysis

The crystal structure of 2-Nitro-N-(4-nitrophenyl)benzamide, a compound structurally related to 2-(Ethylthio)-6-nitro-4-(trifluoromethyl)benzamide, was determined using single-crystal X-ray diffraction. Understanding the crystal structure of such compounds is crucial for the design of new drugs and materials, providing insights into their molecular arrangements and stability (Saeed, Hussain, & Flörke, 2008).

Mechanism of Action

The mechanism of action of benzamides depends on their specific structure and the biological system they interact with. Some benzamides have been found to have antimicrobial activities.

Safety and Hazards

The safety and hazards of benzamides depend on their specific structure. It’s important to handle these compounds with care, using appropriate personal protective equipment. They should not be used in food, drugs, pesticides, or biocidal products.

Future Directions

The future directions in the study of benzamides could involve the synthesis of new benzamide derivatives, bearing different bioactive moieties, and evaluating their efficacy as antimicrobials in vitro. Also, the trifluoromethyl group plays an increasingly important role in pharmaceuticals, agrochemicals, and materials, so future research could focus on the trifluoromethylation of carbon-centered radical intermediates.